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Compound of Interest

Compound Name: PD117588

Cat. No.: B175278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD117588 is a potent quinolone antibacterial agent. Quinolones exert their bactericidal effects

by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA

replication, repair, recombination, and transcription. This application note provides a detailed

protocol for the preparation of stock solutions of PD117588 for in vitro research applications.

Adherence to proper preparation and storage techniques is crucial for ensuring the compound's

stability and the reproducibility of experimental results.

Quantitative Data Summary
For ease of use and comparison, the key quantitative data for PD117588 are summarized in

the table below. Please note that while extensive searches were conducted, specific

quantitative solubility data for PD117588 in common laboratory solvents were not readily

available. The recommended solvent is based on the general solubility of compounds in this

class. It is strongly advised to perform a small-scale solubility test before preparing a large-

volume stock solution.
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Property Value

Chemical Name

1-cyclopropyl-7-(3-

((ethylamino)methyl)pyrrolidin-1-yl)-6,8-difluoro-

4-oxo-1,4-dihydroquinoline-3-carboxylic acid

CAS Number 99734-97-1

Molecular Formula C₂₀H₂₃F₂N₃O₃

Molecular Weight 391.41 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock Concentration
10 mM (It is recommended to start with a small

amount to ensure solubility at this concentration)

Storage of Solid

Store at -20°C for long-term storage (months to

years) or at 4°C for short-term storage (days to

weeks). Protect from light.

Storage of Stock Solution

Aliquot and store at -20°C for up to 3 months or

at -80°C for up to 6 months. Avoid repeated

freeze-thaw cycles. Protect from light.

Experimental Protocol: Preparing a 10 mM Stock
Solution of PD117588 in DMSO
This protocol describes the preparation of a 10 mM stock solution of PD117588 in DMSO.

Materials:

PD117588 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials
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Sterile pipette and tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Pre-weighing Preparation: Before opening the vial of PD117588, allow it to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of PD117588 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.914 mg of PD117588 (see

calculation below).

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 391.41 g/mol = 0.0039141 g = 3.914 mg

Solubilization:

Add the appropriate volume of sterile, anhydrous DMSO to the microcentrifuge tube

containing the weighed PD117588. To prepare a 10 mM solution with 3.914 mg of the

compound, add 1 mL of DMSO.

Cap the tube tightly.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the solid has dissolved. The solution should

be clear and free of particulates.

If the compound does not fully dissolve, gentle warming in a water bath (not exceeding

37°C) or brief sonication may be applied.

Aliquoting and Storage:

Once the PD117588 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile cryovials. This minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Experimental Workflow
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Mechanism of Action of PD117588
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[https://www.benchchem.com/product/b175278#preparing-stock-solutions-of-pd117588]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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